Cas no 1807016-17-6 (Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate)

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl moiety, difluoromethyl group, and an iodine substituent, enabling selective modifications for further derivatization. The presence of the electron-withdrawing difluoromethyl and iodine groups enhances its reactivity in cross-coupling reactions, while the ester functionality offers additional flexibility for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, serving as a key building block for heterocyclic frameworks. Its well-defined reactivity profile and stability under standard handling conditions make it a reliable choice for advanced synthetic applications.
Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate structure
1807016-17-6 structure
Product Name:Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
CAS No:1807016-17-6
MF:C10H9ClF2INO2
MW:375.538241147995
CID:4895671
Update Time:2025-06-08

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
    • Inchi: 1S/C10H9ClF2INO2/c1-2-17-10(16)8-5(4-11)6(14)3-7(15-8)9(12)13/h3,9H,2,4H2,1H3
    • InChI Key: CRDIKBROSGEBRL-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(F)F)N=C(C(=O)OCC)C=1CCl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 271
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.2

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029020090-250mg
Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
1807016-17-6 95%
250mg
$980.00 2022-03-31
Alichem
A029020090-500mg
Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
1807016-17-6 95%
500mg
$1,853.50 2022-03-31
Alichem
A029020090-1g
Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
1807016-17-6 95%
1g
$3,010.80 2022-03-31

Additional information on Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1807016-17-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1807016-17-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by its pyridine core adorned with functional groups such as chloromethyl, difluoromethyl, and iodopyridine-2-carboxylate, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The presence of multiple reactive sites in Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate makes it an invaluable building block for medicinal chemists. The chloromethyl group, for instance, can undergo nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl moiety is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. The iodopyridine-2-carboxylate component provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate has been extensively utilized in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound's structural features allow for the design of molecules that can selectively target specific kinases by modulating their activity through precise functional group placement.

The use of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate has also been explored in the creation of antiviral and antibacterial agents. Researchers have leveraged its reactivity to introduce pharmacophores that disrupt viral replication or bacterial metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes critical for viral polymerase activity, highlighting its potential as a scaffold for antiviral drug discovery.

Moreover, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate has found applications in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has been exploited to create novel neuroactive compounds that target receptors and ion channels involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Its structural flexibility allows medicinal chemists to fine-tune properties such as lipophilicity and solubility, which are crucial for CNS drug delivery.

The synthesis of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity, facilitating its widespread use in pharmaceutical research.

The future prospects of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-carboxylate are promising, with ongoing research uncovering new applications and synthetic strategies. As drug discovery continues to evolve, this compound is likely to remain a cornerstone in the development of innovative therapeutics. Its unique combination of functional groups and reactivity makes it an indispensable tool for chemists striving to push the boundaries of medicinal chemistry.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk